![molecular formula C14H19BF2O3 B2972604 2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 2246775-33-5](/img/structure/B2972604.png)
2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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Overview
Description
2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, commonly known as Difluoroboron-dimethylphenyl-oxazolyl-methyl-j-aggregate (BODIPY-J), is a fluorescent dye molecule that has gained significant attention in scientific research. BODIPY-J has been widely used as a fluorescent probe in various fields, including bioimaging, biosensing, and photodynamic therapy.
Mechanism of Action
The mechanism of action of 2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the absorption of light energy, followed by the emission of fluorescence. This compound has a high quantum yield, which means that it efficiently converts absorbed light into fluorescence. The fluorescence emission of this compound is highly sensitive to its environment, making it an ideal probe for detecting changes in biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on biological systems. It is non-toxic and non-cytotoxic, making it an ideal probe for in vitro and in vivo imaging applications. This compound has also been shown to have excellent photostability, which means that it can be used for prolonged imaging experiments.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in lab experiments include its high sensitivity, excellent photostability, and low toxicity. This compound is also highly versatile and can be used in a variety of imaging and sensing applications. However, the limitations of using this compound include its relatively high cost compared to other fluorescent probes and its limited availability.
Future Directions
There are several future directions for the use of 2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in scientific research. One direction is the development of new this compound derivatives with improved properties, such as increased sensitivity or enhanced photostability. Another direction is the application of this compound in new imaging and sensing applications, such as the detection of specific biomolecules or the monitoring of cellular processes. Additionally, the use of this compound in combination with other imaging modalities, such as magnetic resonance imaging (MRI) or positron emission tomography (PET), may lead to new insights into biological systems.
Synthesis Methods
The synthesis of 2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 4-(Difluoromethoxy)-2-methylphenylboronic acid with 4,5-dimethyl-2-(2-oxo-2-phenylethyl)-1,3-oxazole in the presence of a palladium catalyst. The reaction yields a highly fluorescent this compound molecule that is soluble in both organic and aqueous solvents.
Scientific Research Applications
2-[4-(Difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used extensively in scientific research as a fluorescent probe due to its unique optical properties. It has been used as a molecular imaging agent for the detection of cancer cells, bacteria, and viruses. This compound has also been used in biosensing applications for the detection of various analytes, including glucose, ATP, and metal ions. Additionally, this compound has been used in photodynamic therapy for the treatment of cancer.
properties
IUPAC Name |
2-[4-(difluoromethoxy)-2-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BF2O3/c1-9-8-10(18-12(16)17)6-7-11(9)15-19-13(2,3)14(4,5)20-15/h6-8,12H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVKYJRCUZURQLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)OC(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BF2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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